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Compound of Interest

Compound Name:
Tert-butyl 4-hydroxyindoline-1-

carboxylate

CAS No.: 350683-35-1

Cat. No.: B1504253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Compound:
Physicochemical Properties and Stability
Before handling any chemical, a thorough understanding of its properties is paramount. Boc-4-

hydroxyindoline, also known as tert-butyl 4-hydroxyindoline-1-carboxylate, is a heterocyclic

organic compound frequently utilized as a building block in the synthesis of various

pharmaceutical agents.

Key Physicochemical Data:
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Property Value Source

Molecular Formula C13H17NO3 N/A

Molecular Weight 235.28 g/mol N/A

Appearance
Off-white to light brown

crystalline powder
[1]

Melting Point

Not explicitly available for Boc-

4-hydroxyindoline, related

compounds melt at varying

temperatures. For example, N-

Boc-4-hydroxyaniline melts at

143-147 °C.[2][3]

N/A

Boiling Point Data not available N/A

Solubility
Soluble in a range of organic

solvents.
N/A

Stability
Stable under normal laboratory

conditions.[4][5][6]
[4][5][6]

Incompatible Materials

Strong oxidizing agents, strong

acids, and strong bases.[4][7]

[8]

[4][7][8]

Causality Behind Stability and Incompatibilities: The tert-butyloxycarbonyl (Boc) protecting

group is generally stable but can be cleaved under acidic conditions. The indoline core, while

relatively stable, can be susceptible to oxidation, especially at the hydroxyl group. The

presence of both the Boc group and the hydroxyl functionality dictates its incompatibility with

strong acids (which would deprotect the amine) and strong oxidizing agents (which could

oxidize the hydroxyl group or the indoline ring).

Section 2: Hazard Identification and Risk
Assessment
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A comprehensive risk assessment is the foundation of safe laboratory practice. The following

table summarizes the known and potential hazards associated with Boc-4-hydroxyindoline,

based on data from similar compounds.

Hazard Profile:
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Hazard Category Classification
Precautionary
Statement

Source

Acute Oral Toxicity
May be harmful if

swallowed.[5][6][9]

P270: Do not eat,

drink or smoke when

using this product.[10]

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[10]

[5][6][9][10]

Skin

Corrosion/Irritation

May cause skin

irritation.[5][6][9]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[11]

[5][6][9][11]

Serious Eye

Damage/Irritation

May cause eye

irritation.[5][6][9]

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[11]

[5][6][9][11]

Respiratory Irritation May cause respiratory

tract irritation.[5][6][9]

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.[11]

[5][6][9][11][12]
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P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.[11][12]

Expert Insight: While specific toxicological data for Boc-4-hydroxyindoline is limited, the

precautionary principle dictates that it should be handled as a potentially hazardous substance.

The Boc protecting group itself is not generally associated with high toxicity; however, the

indoline core and its metabolites could present unknown risks. Therefore, minimizing exposure

is the most prudent course of action.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
Controlling exposure to any chemical is a multi-faceted approach, combining engineering

controls, administrative controls, and personal protective equipment.

Engineering Controls
Ventilation: Always handle Boc-4-hydroxyindoline in a well-ventilated area.[7][13] For

procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[11]

Local exhaust ventilation should be used to keep airborne levels below recommended

exposure limits.[9]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[7][14][15]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing direct contact with the chemical.

Eye and Face Protection: Chemical safety goggles are required.[12] In situations with a

higher risk of splashing, a face shield should be worn in addition to goggles.[10]

Hand Protection: Wear impervious chemical-resistant gloves, such as nitrile or neoprene.[12]

[13][15] It is crucial to inspect gloves for any signs of degradation or puncture before each
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use and to practice proper glove removal techniques to avoid skin contamination.[15]

Skin and Body Protection: A lab coat or other protective clothing is necessary to prevent skin

contact.[10][11] In cases of potential for significant exposure, a full suit and protective boots

may be required.[9][10]

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved respirator with a particulate filter (e.g., N95) is recommended.[9][10][12] If vapors

are a concern, a respirator with an organic vapor cartridge should be used.[12]

Self-Validating Protocol: The integrity of your PPE is your last line of defense. Before entering

the laboratory, visually inspect all PPE for defects. After handling the compound,

decontaminate or dispose of PPE according to institutional guidelines. Always wash hands

thoroughly with soap and water after removing gloves and before leaving the laboratory.[9][10]

Section 4: Safe Handling, Storage, and Disposal
Protocols
A systematic approach to handling, storage, and disposal minimizes the risk of accidents and

environmental contamination.

Handling
Preparation: Before handling, review the Safety Data Sheet (SDS) and have all necessary

PPE and emergency equipment ready.

Dispensing: When weighing or transferring the solid material, do so in a designated area,

preferably within a ventilated enclosure, to minimize dust generation.[13] Avoid creating dust

clouds. Use appropriate tools to handle the material.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

Post-Handling: After use, decontaminate the work area and any equipment used.

Storage
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Container: Keep the container tightly closed to prevent contamination and potential release.

[9][10][16]

Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and sources

of ignition.[10][11][16]

Segregation: Store away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[7][10]

Disposal
Waste Characterization: All waste containing Boc-4-hydroxyindoline must be treated as

hazardous chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Dispose of the waste through a licensed and approved waste disposal

company, following all local, state, and federal regulations.[7][10][14] Do not dispose of down

the drain or in general waste.[13]

Section 5: Emergency Procedures: A Step-by-Step
Guide
In the event of an exposure or spill, a rapid and informed response is crucial.

First-Aid Measures
Inhalation: If inhaled, immediately move the affected person to fresh air.[12][17] If breathing

is difficult or stops, provide artificial respiration and seek immediate medical attention.[14][17]

Skin Contact: In case of skin contact, immediately remove all contaminated clothing and

wash the affected area thoroughly with soap and plenty of water for at least 15 minutes.[12]

[14][16] Seek medical attention if irritation develops or persists.[14]

Eye Contact: If the compound comes into contact with the eyes, immediately flush with

plenty of water for at least 15 minutes, holding the eyelids open.[12][14][16] Remove contact

lenses if present and easy to do.[14] Seek immediate medical attention.[14]
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Ingestion: If swallowed, rinse the mouth with water.[10][14][16] Do not induce vomiting.[18]

Seek immediate medical attention and show the SDS to the medical professional.[16]

Accidental Release Measures
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[17]

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use appropriate tools to carefully sweep or scoop the material into

a suitable container for disposal.[9] For large spills, use a shovel to place the material into a

waste container.[9] Avoid generating dust.[14]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Report: Report the incident to the appropriate safety personnel.

Section 6: Visualizing Safe Workflows
To further clarify the procedural logic, the following diagrams illustrate key workflows for

handling Boc-4-hydroxyindoline.

Preparation Handling Post-Handling

Review SDS Don PPE Prepare Workspace Weigh/Transfer in Hood Perform Experiment Decontaminate Workspace Doff PPE Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for safely handling Boc-4-hydroxyindoline.
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Click to download full resolution via product page

Caption: Emergency response workflow for spills or personal exposure.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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